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Compound of Interest

Compound Name: 3'-Nitroacetanilide

Cat. No.: B085905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the health and safety information for 3'-
Nitroacetanilide (CAS No. 122-28-1). The information is compiled from various safety data

sheets and chemical databases to ensure a thorough understanding of the potential hazards,

handling procedures, and emergency responses associated with this compound.

Hazard Identification and Classification
3'-Nitroacetanilide is classified as a hazardous chemical.[1] The Globally Harmonized System

of Classification and Labelling of Chemicals (GHS) provides the following hazard statements

based on available data.[2][3]

GHS Hazard Statements:

H315: Causes skin irritation.[2][3]

H317: May cause an allergic skin reaction.[2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2][3]

Signal Word: Warning[1][2]
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Pictogram: Irritant[2][3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3'-Nitroacetanilide is presented in

the table below. This data is essential for safe handling, storage, and experimental design.

Property Value

Molecular Formula C8H8N2O3[4][5]

Molecular Weight 180.16 g/mol [2][4]

Appearance
White to light yellow or brown powder/crystals[5]

[6]

Melting Point 154-158 °C[4][5][7]

Boiling Point 379 °C at 760 mmHg[4]

Flash Point 183 °C[4][5]

Density 1.34 g/cm³[4][5]

Solubility

Soluble in chloroform and nitrobenzene. Slightly

soluble in hot water. Practically insoluble in

ether.[5][8]

Vapor Pressure 6.04E-06 mmHg at 25°C[4][5]

Toxicological Information
While detailed experimental protocols for the toxicological studies of 3'-Nitroacetanilide are

not publicly available in the searched literature, the primary toxicological effects are

summarized below.
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Effect Description

Acute Toxicity
No acute toxicity information is available for this

product.[1]

Skin Corrosion/Irritation Causes skin irritation (Category 2).[1][2]

Serious Eye Damage/Irritation Causes serious eye irritation (Category 2).[1][2]

Respiratory or Skin Sensitization May cause an allergic skin reaction.[2][3]

Specific Target Organ Toxicity (Single Exposure)
May cause respiratory irritation (Category 3).

The target organ is the respiratory system.[1][2]

Carcinogenicity
The carcinogenic properties have not been fully

investigated.[9]

Germ Cell Mutagenicity No data available.[10]

Reproductive Toxicity No data available.

Experimental Protocols
Detailed experimental methodologies for the toxicological assessments cited in the safety data

sheets are not provided in the available resources. The classifications are based on data

submitted to regulatory bodies like ECHA, but the full study reports are not accessible through

standard searches.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize risk of exposure.

Handling:

Avoid contact with skin and eyes.[1][11]

Do not breathe dust.[1][11]

Use only in a well-ventilated area or outdoors.[1][10]

Wash hands and any exposed skin thoroughly after handling.[1]
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Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,

and eye/face protection.[1][10]

Storage:

Keep container tightly closed in a dry, cool, and well-ventilated place.[1][10]

Store locked up.[1][10]

Incompatible with strong oxidizing agents, strong acids, and strong bases.[1][9]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling 3'-
Nitroacetanilide:

Type Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1][9]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[1][12]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator. A dust

mask of type N95 (US) is also recommended.[7]

[10]

First Aid Measures
In the event of exposure, follow these first aid procedures and seek medical attention.
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Exposure Route First Aid Measures

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Get medical attention if

you feel unwell.[1][9][10]

Skin Contact

Wash off immediately with plenty of soap and

water.[1] Remove and wash contaminated

clothing before reuse.[1] If skin irritation or a

rash occurs, get medical advice/attention.[10]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. If

eye irritation persists, get medical

advice/attention.[1][10]

Ingestion

Clean mouth with water. Do NOT induce

vomiting. Call a physician or poison control

center immediately.[10][13]

Firefighting Measures
Suitable Extinguishing Media:

Water spray, carbon dioxide (CO2), dry chemical, or chemical foam.[1][10]

Specific Hazards Arising from the Chemical:

When heated to decomposition, it may emit toxic fumes.[14]

Hazardous combustion products include nitrogen oxides (NOx), carbon monoxide (CO), and

carbon dioxide (CO2).[1]

Protective Equipment and Precautions for Firefighters:
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As in any fire, wear a self-contained breathing apparatus (SCBA) with pressure-demand,

MSHA/NIOSH (approved or equivalent), and full protective gear.[1][9]

Accidental Release Measures
Personal Precautions:

Ensure adequate ventilation.[1][9]

Use personal protective equipment as required.[1][9]

Avoid dust formation.[10]

Environmental Precautions:

Do not let this chemical enter the environment.[1][9]

Methods for Containment and Cleaning Up:

Sweep up and shovel into suitable containers for disposal.[1][9]

Ventilate the area and wash the spill site after material pickup is complete.[14]

Diagrams
Emergency Response Workflow for 3'-Nitroacetanilide
Exposure
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Exposure Event
(Inhalation, Skin/Eye Contact, Ingestion)

Assess the Situation
(Safety of Rescuer, Nature of Exposure)

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air.
Keep at rest.

Wash with plenty of soap and water.
Remove contaminated clothing.

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses if possible.

Rinse mouth.
Do NOT induce vomiting.

Seek Immediate Medical Attention

Monitor for delayed symptoms.
Treat symptomatically.

Click to download full resolution via product page

Caption: Workflow for handling an exposure incident involving 3'-Nitroacetanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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